Cas no 2171146-90-8 ((2S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-hydroxypropanoic acid)

• Product Name: (2S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-hydroxypropanoic acid
• CAS No: 2171146-90-8
• MF: C₂₄H₂₁N₃O₆
• MW: 447.440046072006
• CID: 5909525
• PubChem ID: 165547540
• Update Time: 2025-05-20

(2S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-hydroxypropanoic acid
• 2171146-90-8
• EN300-1491846
• (2S)-3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}-2-hydroxypropanoic acid

• Inchi： 1S/C24H21N3O6/c28-21(23(30)31)12-26-22(29)20-10-9-14(11-25-20)27-24(32)33-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,21,28H,12-13H2,(H,26,29)(H,27,32)(H,30,31)/t21-/m0/s1
• InChI Key： PATLPGYINRNIKF-NRFANRHFSA-N
• SMILES： O(C(NC1C=NC(C(NC[C@@H](C(=O)O)O)=O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 447.14303540g/mol
• Monoisotopic Mass: 447.14303540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 138Ų

Additional information on (2S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-hydroxypropanoic acid

Comprehensive Analysis of (2S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-hydroxypropanoic acid (CAS No. 2171146-90-8)

The compound (2S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-hydroxypropanoic acid (CAS No. 2171146-90-8) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a pyridine-2-carboxamide backbone and a hydroxypropanoic acid moiety, makes it invaluable in drug discovery and biopharmaceutical research. Researchers frequently employ this compound as a building block for designing targeted therapeutics, particularly in cancer immunotherapy and enzyme inhibition studies.

In recent years, the demand for Fmoc-protected intermediates like CAS 2171146-90-8 has surged due to advancements in solid-phase peptide synthesis (SPPS). This compound’s chiral purity (2S-configuration) ensures high stereoselectivity, a critical factor for peptide-based drug development. Its compatibility with automated synthesizers and click chemistry protocols further enhances its utility in high-throughput screening platforms. Notably, its hydrophilic-lipophilic balance (HLB) makes it suitable for prodrug design, addressing challenges in oral bioavailability.

The pyridinylformamido group in (2S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-hydroxypropanoic acid enables hydrogen bonding interactions, which are pivotal for protein-ligand docking simulations. This property aligns with current trends in AI-driven drug design, where researchers leverage molecular dynamics to predict binding affinities. Additionally, its fluorenylmethyloxycarbonyl (Fmoc) group simplifies deprotection under mild conditions, minimizing side reactions—a key concern in green chemistry initiatives.

From a synthetic chemistry perspective, CAS 2171146-90-8 is often discussed in forums exploring non-natural amino acids and peptide mimetics. Its application in antibody-drug conjugates (ADCs) has gained traction, particularly for payload linker optimization. The compound’s carboxylic acid terminus allows facile esterification or amide coupling, supporting modular nanocarrier functionalization—a hot topic in nanomedicine research.

Quality control of (2S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-hydroxypropanoic acid typically involves HPLC-MS analysis to verify enantiomeric excess (>98%). This stringent requirement reflects its role in GMP-compliant manufacturing of therapeutic peptides. Recent publications highlight its use in COVID-19 antiviral peptide research, capitalizing on its ability to stabilize secondary structures like β-turns.

For researchers sourcing CAS 2171146-90-8, considerations include storage stability (-20°C under argon) and solubility profiles (DMSO/DMF). These practical aspects are frequently queried in scientific databases, underscoring the compound’s niche yet growing relevance. As the peptide therapeutics market expands, derivatives like this will remain at the forefront of precision medicine innovation.